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Compound of Interest

3-Amino-2-bromo-4,6-
Compound Name:
dimethylpyridine

Cat. No.: B033904

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the chemical and physical
properties of 3-Amino-2-bromo-4,6-dimethylpyridine, a substituted pyridine derivative.
Pyridine and its analogues are fundamental heterocyclic compounds that are integral to the
development of pharmaceuticals and agrochemicals. This document summarizes the available
data on its molecular characteristics, synthesis, and safety profile.

Physicochemical Properties

The key physicochemical properties of 3-Amino-2-bromo-4,6-dimethylpyridine are
summarized in the table below for easy reference.
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Property Value Reference(s)
Molecular Weight 201.06 g/mol [1112]
Molecular Formula C7H9BrN2 [1]12]

CAS Number 104829-98-3 [11[2]

Melting Point 61-62 °C [2]

Boiling Point 304.805 °C at 760 mmHg [2]

Density 1.504 g/cm3 [2]

Flash Point 138.142 °C [2]

LogP 2.62430 [2]
Appearance Light yellow solid [3]

Spectroscopic Data

Detailed spectroscopic data is crucial for the identification and characterization of 3-Amino-2-

bromo-4,6-dimethylpyridine. While specific spectral data is not publicly available, the

following analyses have been referenced in commercial and database sources.

Spectroscopy Type

Data Availability (Specific values not

available)

Data is reportedly available from chemical
1H NMR _

suppliers.

Data is reportedly available from chemical
13C NMR _

suppliers.

Data is reportedly available from chemical
FT-IR

suppliers.

Mass Spectrometry

No specific fragmentation data is publicly

available.
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Synthesis

A detailed experimental protocol for the synthesis of 3-Amino-2-bromo-4,6-dimethylpyridine
has been reported.[3]

Experimental Protocol

Reaction: Hofmann rearrangement of 2-bromo-4,6-dimethylpyridine-3-carboxamide.

Reagents:

2-bromo-4,6-dimethylpyridine-3-carboxamide (3.19 g, 14 mmol)
e Bromine (2.8 g, 17.5 mmol)

e Sodium hydroxide (2.1 g, 52.5 mmol)

o Water (21 mL)

» Dichloromethane

o Saturated brine

e Anhydrous sodium sulfate

e Hexane

o Ethyl acetate

Procedure:

A solution of sodium hydroxide (2.1 g) in water (21 mL) is cooled to -5 °C.

Bromine (2.8 g) is added dropwise to the cooled sodium hydroxide solution.

2-bromo-4,6-dimethylpyridine-3-carboxamide (3.19 g) is added to the mixture all at once.

The reaction mixture is stirred at O °C for 1 hour.
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e The mixture is then warmed to 70 °C and stirred for an additional hour.

o After completion, the reaction is cooled to room temperature.

e The product is extracted with dichloromethane.

e The organic layer is washed with saturated brine and dried over anhydrous sodium sulfate.
e The solvent is removed by filtration and concentration.

e The residue is purified by silica gel column chromatography using a hexane-ethyl acetate
(2:1) eluent to yield 3-amino-2-bromo-4,6-dimethylpyridine (2.8 g, 100% vyield) as a light
yellow solid.[3]

Synthesis Workflow Diagram

.........

Click to download full resolution via product page

Caption: Synthesis workflow for 3-Amino-2-bromo-4,6-dimethylpyridine.

Biological Activity and Signaling Pathways
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Currently, there is no specific information available in the public domain regarding the biological
activity or the involvement of 3-Amino-2-bromo-4,6-dimethylpyridine in any signaling
pathways. While substituted pyridine derivatives are known to exhibit a wide range of biological
activities, including as enzyme inhibitors and in other therapeutic areas, dedicated studies for
this particular compound have not been identified in the searched literature.[4][5][6][7][8][9]

Safety Information

Based on available Safety Data Sheets (SDS), 3-Amino-2-bromo-4,6-dimethylpyridine is
classified as a flammable solid.[1] It is reported to cause skin and serious eye irritation, and
may cause respiratory irritation.[10] Standard laboratory safety precautions, including the use
of personal protective equipment, are recommended when handling this compound.[11][12][13]

Hazard Statement Code
Flammable solid H228
Causes skin irritation H315
Causes serious eye irritation H319
May cause respiratory irritation H335

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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